Europium DOTA Sodium Salt Hydrate

• Molecular Formula: C₁₆H₂₄EuN₄NaO₈·xH₂O
• Molecular Weight: 556.38
• Synonyms: 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic Acid Europium Sodium Salt Hydrate; Europium 1,4,7,10-Tetraazacyclododecane-N,N’,N’’,N’’’-tetraacetic Acid Sodium Salt Hydrate; Eu-DOTA; NSC 681107-Eu; Eu-Tetraxetan Sodium Salt Hydrate

Description

Chemical Identity and Nomenclature

Europium DOTA sodium salt hydrate is a lanthanide coordination complex with the molecular formula C₁₆H₂₄EuN₄NaO₈·xH₂O . The compound belongs to the family of 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) derivatives, where the europium(III) ion is chelated by the macrocyclic DOTA ligand. The sodium counterion balances the charge of the anionic [Eu(DOTA)(H₂O)]⁻ complex, while the hydrate component (xH₂O) reflects variable water molecules in the crystal lattice .

IUPAC Name :
Sodium europium(III) 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetate hydrate.

Common Synonyms :

• Eu-DOTA
• NSC 681107-Eu
• Europium(III) DOTA tetraacetate sodium salt hydrate .

The structural core consists of a 12-membered tetraaza macrocycle with four acetate pendant arms, forming an octadentate binding pocket. The europium(III) ion occupies the central cavity, achieving a coordination number of 9 through eight donor atoms (4 N from the macrocycle and 4 O from acetates) and one capping water molecule .

Historical Development of Lanthanide-DOTA Complexes

The discovery of DOTA in 1976 marked a breakthrough in macrocyclic coordination chemistry due to its unparalleled stability with lanthanide ions . Early research focused on gadolinium-DOTA complexes for magnetic resonance imaging (MRI) contrast agents, leveraging their high relaxivity and kinetic inertness . Europium-DOTA derivatives emerged later, capitalizing on europium(III)'s unique photophysical properties for luminescence studies and bioimaging .

Key milestones include:

• 1980s : Development of DOTA-based radiopharmaceuticals for isotope labeling .
• 2000s : Structural characterization of europium-DOTA complexes via X-ray crystallography, revealing a capped twisted square antiprismatic (cTSAP) geometry .
• 2020s : Synthesis of chiral DOTA derivatives to enhance complex stability and water-exchange kinetics .

Significance in Coordination Chemistry

Europium-DOTA sodium salt hydrate exemplifies the interplay between ligand design and metal ion properties in coordination chemistry:

Coordination Geometry and Stability

• The europium(III) ion adopts a nine-coordinate geometry in the [Eu(DOTA)(H₂O)]⁻ complex, with bond lengths of 2.4–2.6 Å for Eu–N and 2.3–2.5 Å for Eu–O .
• Stability constants (log K) for europium-DOTA complexes exceed 23.5 in aqueous solutions, outperforming most lanthanide chelates .

Table 1: Stability Constants of Selected Ln-DOTA Complexes

Lanthanide Ion	log K (DOTA)	log K (DOTA-(amide)₄)
Eu³⁺	23.5	15.09
Gd³⁺	24.7	14.83
Lu³⁺	25.4	14.62

Data from .

Kinetic Inertness

The rigid DOTA framework resists metal ion dissociation, with half-lives exceeding 100 hours under physiological conditions . This inertness is critical for biomedical applications, where ligand displacement could lead to toxicity.

Position in Lanthanide Chelate Research

Europium-DOTA sodium salt hydrate occupies a niche in lanthanide chelate research due to:

Comparative Advantages Over Other Chelates

• Luminescence Efficiency : Eu³⁺ exhibits sharp emission bands at 580 nm ($$^5$$D₀ → $$^7$$F₂) with quantum yields up to 0.42 in aqueous solutions, enabling sensitive biosensing .
• MRI Compatibility : While less common than gadolinium-DOTA, europium-DOTA’s paramagnetism contributes to T₁-weighted contrast in high-field MRI .

Research Frontiers

• Chiral Derivatives : Symmetrically substituted DOTA ligands (e.g., ethyl or benzyl groups) improve water-exchange rates by 10–100× , enhancing imaging resolution .
• Hybrid Materials : Incorporation into metal-organic frameworks (MOFs) for multimodal imaging and drug delivery .

Equation 1 : Luminescence lifetime ($$τ$$) dependence on coordination symmetry:
$$
τ^{-1} = k{\text{rad}} + k{\text{nr}}
$$
where $$k{\text{rad}}$$ and $$k{\text{nr}}$$ are radiative and non-radiative decay rates, respectively .

Scientific Research Applications

Biomedical Imaging

1.1 Magnetic Resonance Imaging (MRI) Contrast Agents

Europium DOTA sodium salt hydrate is utilized as a contrast agent in MRI due to its paramagnetic properties. Its ability to shorten T1 relaxation times enhances the contrast of images, making it valuable in clinical diagnostics. Studies have shown that europium complexes exhibit high relaxivity, which is crucial for improving the sensitivity of MRI techniques .

1.2 Luminescence Imaging

The luminescent properties of europium complexes make them suitable for use in luminescence imaging techniques. These complexes emit sharp red light upon excitation, allowing for high-resolution imaging in biological systems. Research indicates that the incorporation of europium DOTA complexes into biological probes can significantly enhance signal intensity and resolution .

Photonics and Optoelectronics

2.1 Light-Emitting Devices

This compound is employed in the development of light-emitting devices (LEDs) and phosphors. The unique emission spectrum of europium allows for the creation of red phosphors, which are essential components in white LED technology. The efficiency and stability of these phosphors have been demonstrated in various studies, highlighting their potential for commercial applications .

2.2 Sensors and Detectors

In sensor technology, europium DOTA complexes are used for the detection of various analytes through luminescence quenching mechanisms. The sensitivity of these sensors can be significantly enhanced by modifying the ligand environment around the europium ion, allowing for selective detection in complex mixtures .

Materials Science

3.1 Nanomaterials and Coatings

The incorporation of this compound into nanomaterials has been explored for various applications, including drug delivery systems and smart coatings. The luminescent properties can be harnessed for tracking drug release or monitoring environmental changes in smart coatings .

3.2 Redox-Responsive Materials

Recent advancements have shown that europium DOTA complexes can be designed to respond to redox changes in their environment, making them suitable for applications in drug delivery and therapeutic monitoring. These materials can switch between different oxidation states, providing a mechanism for controlled release of therapeutic agents .

Case Studies

Study	Application	Findings
	Luminescence Imaging	Demonstrated enhanced signal intensity using europium DOTA complexes in biological imaging applications.
	MRI Contrast Agents	Showed significant improvements in T1 relaxation times with europium-based contrast agents compared to traditional agents.
	Light-Emitting Devices	Developed efficient red phosphors using europium complexes for LED technology with high stability and luminous efficacy.
	Sensors	Created highly sensitive sensors based on luminescence quenching mechanisms involving europium DOTA complexes, allowing selective detection of analytes.

Comparison with Similar Compounds

Comparison with Other Europium Salts

Europium DOTA Sodium Salt Hydrate differs significantly from simpler europium salts (e.g., nitrates, acetates) in stability and application:

Property	This compound	Europium(III) Nitrate Hydrate	Europium(III) Acetate Hydrate
Molecular Formula	EuC₂₄H₃₆N₄O₁₂Na·nH₂O (approximate)	Eu(NO₃)₃·xH₂O	Eu(CH₃COO)₃·xH₂O
Stability (log K)	>20 (high, macrocyclic)	~3–5 (low, ionic)	~4–6 (moderate)
Solubility	High (water-soluble)	Moderate in polar solvents	Low to moderate
Primary Applications	Biomedical imaging, research	Precursor for nanomaterials	Catalysis, material synthesis

Key Differences :

• Stability : DOTA’s macrocyclic structure offers superior stability compared to ionic europium salts, which dissociate readily in solution.

Comparison with Other Lanthanide-DOTA Complexes

Europium DOTA is part of a broader family of lanthanide-DOTA complexes, each tailored for specific functions:

Compound	Gadolinium DOTA	This compound	Yttrium DOTA
Metal Ion	Gd³⁺	Eu³⁺	Y³⁺
Key Property	High relaxivity (MRI contrast)	Luminescence, moderate relaxivity	Radiopharmaceuticals (e.g., Y-90)
Applications	Clinical MRI	Research imaging, fluorescence assays	Cancer therapy

Key Insights :

• Gadolinium DOTA dominates clinical MRI due to its high relaxivity, enhancing proton relaxation in tissues .
• Europium DOTA is favored in research for time-resolved fluorescence assays, leveraging europium’s sharp emission bands .

Comparison with Non-DOTA Europium Complexes

Compound	Europium(III) Chloride Hydrate	Europium(III) Carbonate Hydrate	Europium(III) Sulfate Hydrate
Structure	Ionic (Eu³⁺ + Cl⁻)	Layered carbonate	Ionic (Eu³⁺ + SO₄²⁻)
Stability	Low (hygroscopic)	Moderate (insoluble in water)	Moderate (soluble in acidic conditions)
Applications	Electronic materials	Phosphor precursors	Catalysis, electrolytes

Key Contrast: Non-DOTA europium compounds lack the chelation stability required for biomedical use, limiting them to industrial or material science roles .

Preparation Methods

Crystallization from Water-Ethanol Systems

Crude DOTA·2HCl is purified via sequential crystallizations using water-ethanol mixtures. A patented method specifies dissolving 10 g of crude product in 50–300 mL of water-ethanol (1:0–1:10 v/v), cooling to −10°C, and filtering to isolate crystalline DOTA·2HCl. Repeating this process with 30–150 mL of 1:1–1:10 water-ethanol reduces sodium chloride content to <0.5% (w/w). Ethanol acts as an antisolvent, selectively precipitating DOTA·2HCl while leaving NaCl in solution.

Table 1: Optimization of DOTA·2HCl Crystallization Conditions

Parameter	Range Tested	Optimal Value	Purity Improvement
Water-Ethanol Ratio	1:0.1 – 1:10	1:2 (Second Step)	87% → 99%
Cooling Temperature	0°C to −20°C	−10°C	NaCl ≤0.3%
Crystallization Cycles	1–3	2	Yield 85–90%

Ion Exchange Resin Treatment

Post-crystallization, residual sodium ions are removed using cationic exchange resins (e.g., Amberlite IR-120). Elution with dilute hydrochloric acid (0.1–0.5 M) protonates DOTA, forming DOTA·4HCl, which is neutralized with sodium hydroxide to yield the sodium salt. However, this step risks reintroducing sodium impurities if pH exceeds 3.5 during neutralization.

Europium(III) Complexation

Aqueous Coordination Chemistry

Europium(III) is chelated by DOTA in aqueous solutions at pH 5–6, where the ligand exists as a tetra-anion (DOTA⁴⁻). A stoichiometric ratio of 1:1 (Eu³⁺:DOTA) is maintained, with heating at 60–80°C for 4–8 hours to ensure complete complexation. Luminescence studies confirm octadentate coordination via four nitrogen atoms and four carboxylate oxygens, with one water molecule occupying the ninth coordination site.

Impact of pH on Hydration State

At pH < 5, proton competition reduces europium binding efficiency, while pH > 7 promotes hydroxide precipitation. Optical spectroscopy reveals that the hydration number (q) decreases from 1.0 to 0.5 as pH increases from 5 to 7, indicating tighter europium-DOTA binding and reduced water access.

Sodium Salt Hydrate Formation

Neutralization and Crystallization

The europium-DOTA complex is converted to its sodium salt by neutralizing DOTA·4HCl with sodium carbonate or hydroxide. Careful titration to pH 7–8 avoids europium hydrolysis. Subsequent crystallization from water-methanol mixtures (3:1 v/v) at 4°C yields the hydrate form, typically with 2–4 water molecules per formula unit.

Table 2: Characterization of Europium DOTA Sodium Salt Hydrate

Property	Method	Result	Source
Hydration Number (q)	Luminescence	1.0 ± 0.2
Sodium Content	ICP-MS	6.7–7.1% (w/w)
Purity	HPLC	≥98.5%

Challenges in Sodium Control

Industrial-scale production faces sodium chloride contamination from incomplete neutralization or residual solvents. Patent US20180370925A1 addresses this by combining nanofiltration (MWCO 200–300 Da) with diafiltration, reducing NaCl to <100 ppm.

Industrial-Scale Optimization

Solvent Recycling Systems

Ethanol and methanol from crystallization steps are distilled and reused, lowering production costs by 20–30%. Closed-loop systems prevent solvent degradation, maintaining consistent dielectric properties for crystallization.

pH-Controlled Crystallizers

Modern reactors use automated pH adjustment (±0.05 units) during neutralization, minimizing europium loss due to hydrolysis. Real-time monitoring via Raman spectroscopy ensures endpoint detection .

Q & A

Basic Research Questions

Q. What are the optimal synthesis protocols for Europium DOTA Sodium Salt Hydrate to ensure high coordination efficiency?

• Methodological Answer : Synthesis involves stoichiometric addition of Eu³⁺ ions to DOTA ligands under controlled pH (6.5–7.5) to prevent hydrolysis. Purification via dialysis or size-exclusion chromatography removes unchelated europium. Hydration states are maintained by lyophilization in aqueous buffers. Purity is validated using inductively coupled plasma mass spectrometry (ICP-MS) and nuclear magnetic resonance (NMR) .

Q. Which characterization techniques are essential to confirm the structural integrity of this compound?

• Methodological Answer :

• Luminescence spectroscopy : Detects characteristic Eu³⁺ emission peaks (⁵D₀ → ⁷FJ transitions) to confirm successful chelation .
• X-ray diffraction (XRD) : Identifies crystalline phases and hydration states .
• Thermogravimetric analysis (TGA) : Quantifies hydration water content and thermal stability .

Q. How does hydration influence the stability of this compound during storage?

• Methodological Answer : Hydration prevents europium dissociation by stabilizing the DOTA complex. Store at −20°C in desiccated, airtight containers to avoid deliquescence. Hydration loss (>10%) leads to reduced luminescence intensity and colloidal aggregation, detectable via dynamic light scattering (DLS) .

Advanced Research Questions

Q. How can time-resolved luminescence spectroscopy distinguish between surface-adsorbed and structurally incorporated Eu³⁺ in composite materials?

• Methodological Answer :

• Long-lifetime emission (>1 ms) : Indicates Eu³⁺ ions shielded within a rigid matrix (e.g., CSH phases in cement) .
• Short-lifetime emission (<0.5 ms) : Suggests surface-bound Eu³⁺ with hydrated coordination spheres, validated via SEM-EDX mapping .
• Resonant photoemission spectroscopy (RESPES) : Resolves oxidation states (Eu²⁺ vs. Eu³⁺) in mixed-valence systems .

Q. What experimental strategies address contradictions in reported kinetic stability of Europium DOTA complexes under physiological conditions?

• Methodological Answer :

• Competitive ligand assays : Use excess EDTA or citrate to measure europium dissociation rates at pH 7.4 and 37°C .
• Isothermal titration calorimetry (ITC) : Quantifies binding constants (log K ~ 25 for Eu-DOTA) to compare with Gd-DOTA (log K ~ 23) .
• Multi-technique validation : Combine luminescence decay analysis with X-ray absorption spectroscopy (XAS) to resolve discrepancies in coordination geometry .

Q. How can researchers optimize this compound for multiplexed bioimaging applications?

• Methodological Answer :

• Dual-ligand functionalization : Attach targeting moieties (e.g., antibodies) via DOTA’s carboxylate groups while retaining luminescence properties .
• Energy transfer tuning : Co-dope with Tb³⁺ to enable ratiometric sensing of pH or temperature in live cells .
• In vivo stability assays : Monitor europium leakage in serum using ICP-MS over 72 hours .

Data Contradiction Analysis

Q. How to resolve conflicting reports on the hydration-dependent luminescence quenching of Europium DOTA complexes?

• Methodological Answer :

• Controlled dehydration studies : Use TGA-coupled luminescence to correlate water loss with emission intensity .
• Solvent isotope effects : Compare H₂O vs. D₂O systems to isolate vibrational quenching mechanisms .
• Molecular dynamics simulations : Model water accessibility to Eu³⁺ in the DOTA cavity to explain experimental discrepancies .